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Compound of Interest

Compound Name: Sodium cresolate

Cat. No.: B8398330

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium cresolate
in various organic solvents. Due to the limited availability of direct quantitative data for sodium
cresolate, this document also includes information on the closely related compound, sodium
phenoxide, to provide valuable estimations. This guide details experimental protocols for
solubility determination and presents logical workflows through diagrammatic representations.

Introduction to Sodium Cresolate

Sodium cresolate is an organic salt formed from the reaction of cresol with sodium hydroxide.
It exists as three isomers: sodium o-cresolate, sodium m-cresolate, and sodium p-cresolate.
The properties and solubility can vary slightly between these isomers. It is a white crystalline
solid that is generally soluble in polar solvents.[1] Understanding its solubility in different
organic solvents is crucial for its application in various fields, including organic synthesis, and
potentially in pharmaceutical formulations.

Quantitative Solubility Data

Precise quantitative solubility data for sodium cresolate in a wide range of organic solvents is
not readily available in published literature. However, qualitative descriptions indicate that
sodium p-cresolate is soluble in ethanol and slightly soluble in chloroform.[1]
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To provide a more comprehensive understanding, the following table includes solubility
information for sodium phenoxide, a structurally similar compound. These values can serve as

a useful proxy for estimating the solubility of sodium cresolate, though experimental
verification is strongly recommended.
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- Temperature Reference/Not
Solvent Compound Solubility
(°C) es
Sodium p- N
Ethanol Soluble Not specified [1]
cresolate
Sodium p- ] N
Chloroform Slightly Soluble Not specified [1]
cresolate
Sodium N
Ethanol ) Soluble Not specified [2][3]
phenoxide
Sodium N
Acetone ] Soluble Not specified [2][3]
phenoxide
Sodium ] N
Methanol ) Slightly Soluble Not specified [2]
phenoxide
Data for sodium
phenoxide
suggests
solubility.[4] The
high lattice
Tetrahydrofuran Sodium N energy of sodium
) Soluble Not specified
(THF) phenoxide salts can be a
barrier to
dissolution in
moderately polar
aprotic solvents
like THF.
Data not found in
the reviewed
literature.
Toluene Not available - - Expected to be
low due to the
non-polar nature
of toluene.
Xylene Not available - - Data not found in
the reviewed
© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.chembk.com/en/chem/Sodium%204-methylphenoxide
https://www.chembk.com/en/chem/Sodium%204-methylphenoxide
https://www.chembk.com/en/chem/Sodium%20phenoxide
https://www.fishersci.ca/shop/products/sodium-phenoxide-98-thermo-scientific/p-7027932
https://www.chembk.com/en/chem/Sodium%20phenoxide
https://www.fishersci.ca/shop/products/sodium-phenoxide-98-thermo-scientific/p-7027932
https://www.chembk.com/en/chem/Sodium%20phenoxide
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=7430
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8398330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

literature.
Expected to be
low due to the
non-polar nature

of xylene.

Note: The terms "Soluble" and "Slightly Soluble" are qualitative. For precise applications,
experimental determination of solubility is essential. A research paper has reported the
solubility of sodium p-methylphenoxide (sodium p-cresolate) in aqueous sodium hydroxide
solutions at various temperatures, which may be of interest for specific applications.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of the solubility of
sodium cresolate in an organic solvent, based on the equilibrium concentration method.[5][6]

Objective: To determine the saturation solubility of sodium cresolate in a given organic solvent
at a specific temperature.

Materials:

« Sodium cresolate (of a specific isomer, e.g., sodium p-cresolate)

o Selected organic solvent (e.g., methanol, ethanol, acetone, etc.)

e Analytical balance

o Temperature-controlled shaker or incubator

o Centrifuge

e Volumetric flasks and pipettes

» Syringe filters (chemically compatible with the solvent)

e High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:
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Sample Preparation:

o Add an excess amount of sodium cresolate to a known volume of the organic solvent in
a sealed vial. The presence of undissolved solid is crucial to ensure saturation.

o Prepare several such vials for replicate measurements.
Equilibration:
o Place the vials in a temperature-controlled shaker set to the desired temperature.

o Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous
agitation to ensure that the solution reaches saturation.

Sample Collection and Preparation for Analysis:

o

After equilibration, allow the vials to stand undisturbed at the set temperature for a short
period to let the excess solid settle.

o Carefully withdraw a known volume of the supernatant using a pre-warmed (to the
experimental temperature) pipette or syringe.

o Immediately filter the collected supernatant using a syringe filter to remove any
undissolved microcrystals.

o Dilute the filtered sample with a known volume of a suitable solvent to a concentration
within the analytical range of the chosen analytical method.

Concentration Measurement:

o Analyze the diluted samples using a calibrated HPLC or UV-Vis spectrophotometer to
determine the concentration of sodium cresolate.

o A calibration curve should be prepared beforehand using standard solutions of sodium
cresolate of known concentrations.

Calculation of Solubility:
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o From the measured concentration and the dilution factor, calculate the concentration of
sodium cresolate in the original saturated solution.

o Express the solubility in desired units, such as grams per 100 mL ( g/100 mL) or moles per
liter (mol/L).

Visualizations
Synthesis of Sodium Cresolate

The formation of sodium cresolate is a straightforward acid-base reaction between cresol (a
weak acid) and a strong base like sodium hydroxide.
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Cresol
(e.g., p-cresol) + NaOH

Sodium Cresolate

Sodium Hydroxide
(NaOH)

Water
(H20)
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Start: Prepare Supersaturated Solution
(Excess Sodium Cresolate in Solvent)

Equilibrate at Constant Temperature
(e.g., 24-48h with agitation)

Separate Solid and Liquid Phases
(Centrifugation/Settling)

Filter Supernatant
(Remove microcrystals)

Dilute a Known Volume of Filtrate

Analyze Concentration
(HPLC or UV-Vis)

Calculate Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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